Cas no 862831-13-8 (N-(4-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-(4-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 862831-13-8
• MF: C₁₉H₁₇ClN₂O₂
• MW: 340.803483724594
• CID: 5854798
• PubChem ID: 7087293
• Update Time: 2025-11-01

N-(4-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetamide, N-[(4-chlorophenyl)methyl]-1,2-dimethyl-α-oxo-
• SR-01000008388
• N-(4-chlorobenzyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• N-[(4-chlorophenyl)methyl]-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide
• SR-01000008388-1
• 862831-13-8
• F0675-0565
• AKOS001869515
• N-[(4-chlorophenyl)methyl]-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• N-(4-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide

• Inchi： 1S/C19H17ClN2O2/c1-12-17(15-5-3-4-6-16(15)22(12)2)18(23)19(24)21-11-13-7-9-14(20)10-8-13/h3-10H,11H2,1-2H3,(H,21,24)
• InChI Key： DQDJUUXFNPPHLN-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C(=O)C(NCC2=CC=C(Cl)C=C2)=O)=C1C

Computed Properties

• Exact Mass: 340.0978555g/mol
• Monoisotopic Mass: 340.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 11.16±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(4-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide

Introduction to N-(4-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 862831-13-8)

N-(4-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 862831-13-8, represents a promising candidate for further research and development in the quest for novel therapeutic agents.

The molecular structure of this compound features a combination of a chlorophenyl group, a dimethylindole moiety, and an acetoamide functional group. These structural elements contribute to its potential biological activity, making it a subject of interest for researchers exploring new pharmacological targets. The chlorophenyl group, in particular, is known for its ability to enhance binding affinity to biological receptors, while the dimethylindole moiety is often associated with serotonin receptor modulation.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. Specifically, compounds containing the indole scaffold have shown promise in the treatment of neurological disorders, inflammation, and cancer. The presence of the 1,2-dimethyl substitution pattern in the indole ring of N-(4-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide is particularly noteworthy, as it can influence the compound's pharmacokinetic properties and interactions with biological targets.

The acetoamide group in the molecule is another key feature that contributes to its potential therapeutic applications. Acetoamides are well-known for their role as bioisosteres in drug design, often used to improve solubility, metabolic stability, and binding affinity. In the context of this compound, the acetoamide moiety may facilitate interactions with specific enzymes or receptors involved in disease pathways.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in the development of novel pharmaceuticals. The unique combination of structural elements in N-(4-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide makes it an ideal candidate for SAR studies. By systematically modifying individual components of the molecule, researchers can gain insights into how specific structural features influence biological activity.

The compound's potential applications extend to various therapeutic areas. For instance, its interaction with serotonin receptors suggests that it may have utility in treating conditions such as depression and anxiety. Additionally, its ability to modulate inflammatory pathways could make it relevant for developing anti-inflammatory drugs. Preliminary computational studies have also indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression.

In vitro and in vivo studies are crucial for validating the potential therapeutic effects of N-(4-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide. These studies can provide valuable data on its efficacy, safety profile, and pharmacokinetic behavior. Researchers are particularly interested in understanding how the compound behaves within complex biological systems and how it interacts with other molecules present in living organisms.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex indole core. The successful synthesis not only demonstrates the synthetic chemist's skill but also opens up possibilities for further derivatization and optimization.

The use of computational methods has been instrumental in guiding the design and optimization of N-(4-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide. Molecular modeling techniques allow researchers to predict how the compound will interact with biological targets at the atomic level. These predictions can then be tested experimentally, saving time and resources by focusing on the most promising candidates.

The regulatory landscape for new pharmaceuticals is stringent but essential for ensuring patient safety and efficacy. As such, thorough characterization and testing of N-(4-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide are necessary before it can be considered for clinical use. This includes detailed analysis of its chemical properties, stability under various conditions, and potential side effects.

The future prospects for this compound are promising given its unique structure and potential biological activity. Ongoing research aims to elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into viable clinical treatments.

In conclusion, N-(4-chlorophenyl)methyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-ofoxoacetamide (CAS No. 86283113) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further study aimed at developing novel therapeutic agents.